Cas no 898350-91-9 (N-(1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-2-yl)methylbenzamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-2-yl)methylbenzamide
• CAS No: 898350-91-9
• MF: C₂₁H₁₇N₃O₂S
• MW: 375.443583250046
• CID: 5480991
• Update Time: 2025-06-15

N-(1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-2-ylmethyl)benzamide
• Benzamide, N-2-benzothiazolyl-3-methoxy-N-(2-pyridinylmethyl)-
• N-(1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C21H17N3O2S/c1-26-17-9-6-7-15(13-17)20(25)24(14-16-8-4-5-12-22-16)21-23-18-10-2-3-11-19(18)27-21/h2-13H,14H2,1H3
• InChI Key： NVLYPDIFUJYUFH-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=CC=C2S1)CC1=NC=CC=C1)(=O)C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-2-yl)methylbenzamide

Professional Introduction to N-(1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-2-yl)methylbenzamide (CAS No. 898350-91-9)

N-(1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-2-yl)methylbenzamide, a compound with the chemical identifier CAS No. 898350-91-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this benzamide derivative is characterized by the presence of a 1,3-benzothiazole moiety linked to a pyridine ring, which contributes to its unique pharmacological properties.

The benzothiazole scaffold is well-documented for its role in medicinal chemistry due to its ability to interact with various biological targets. Specifically, the 1,3-benzothiazole ring has been extensively studied for its potential in modulating enzyme activity and receptor binding. In this context, N-(1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-2-yl)methylbenzamide demonstrates an intriguing combination of structural features that may enhance its efficacy in therapeutic applications.

The introduction of the pyridin-2-yl group into the molecular framework further enriches the compound's pharmacophoric properties. Pyridine derivatives are known for their ability to engage in hydrogen bonding and hydrophobic interactions, which are critical for binding affinity and selectivity. The presence of both the 1,3-benzothiazole and pyridin-2-yl moieties suggests that this compound may exhibit dual-targeting capabilities, potentially interacting with multiple therapeutic targets simultaneously.

In recent years, there has been a growing interest in the development of multifunctional drugs that can address complex diseases more effectively than single-target agents. N-(1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-2-yl)methylbenzamide aligns with this trend by incorporating multiple pharmacophoric units into a single molecule. This approach has shown promise in enhancing drug potency and reducing side effects, as it allows for more precise modulation of biological pathways.

The methoxy group at the 3-position of the benzamide moiety is another key structural feature that contributes to the compound's overall activity. Methoxy-substituted aromatic compounds are known to exhibit enhanced metabolic stability and improved bioavailability. This modification may play a crucial role in optimizing the pharmacokinetic profile of N-(1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-2-yl)methylbenzamide, making it a more viable candidate for clinical development.

Recent studies have highlighted the potential of benzamide derivatives as inhibitors of various enzymes involved in cancer progression and inflammation. The structural features of N-(1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-2-yl)methylbenzamide suggest that it may interfere with key signaling pathways by inhibiting enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These enzymes are implicated in pain and inflammation responses and have been validated as therapeutic targets for several diseases.

The combination of the 1,3-benzothiazole, pyridin-2-yl, and methoxy-substituted benzamide moieties provides a rich scaffold for further derivatization and optimization. Medicinal chemists have leveraged similar structural motifs to develop novel compounds with improved pharmacological profiles. By modifying various substituents on these core structures, researchers can fine-tune the biological activity and selectivity of these molecules.

In conclusion, N-(1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-2-yl)methylbenzamide represents a promising lead compound for further exploration in drug discovery. Its unique structural features and potential dual-targeting capabilities make it an attractive candidate for developing novel therapeutics. As research continues to uncover new biological targets and mechanisms, compounds like this one will play a crucial role in addressing complex diseases with greater precision and efficacy.